molecular formula C17H23FN2O3 B2522942 tert-butyl (2R,3R)-1-(6-fluoropyridine-3-carbonyl)-2-methylpiperidine-3-carboxylate CAS No. 2094190-15-3

tert-butyl (2R,3R)-1-(6-fluoropyridine-3-carbonyl)-2-methylpiperidine-3-carboxylate

Cat. No. B2522942
M. Wt: 322.38
InChI Key: CCYLXKOLZKBOEU-DGCLKSJQSA-N
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Description

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Synthesis Analysis

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Molecular Structure Analysis

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properties

IUPAC Name

tert-butyl (2R,3R)-1-(6-fluoropyridine-3-carbonyl)-2-methylpiperidine-3-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23FN2O3/c1-11-13(16(22)23-17(2,3)4)6-5-9-20(11)15(21)12-7-8-14(18)19-10-12/h7-8,10-11,13H,5-6,9H2,1-4H3/t11-,13-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CCYLXKOLZKBOEU-DGCLKSJQSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C(CCCN1C(=O)C2=CN=C(C=C2)F)C(=O)OC(C)(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1[C@@H](CCCN1C(=O)C2=CN=C(C=C2)F)C(=O)OC(C)(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23FN2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

tert-butyl (2R,3R)-1-(6-fluoropyridine-3-carbonyl)-2-methylpiperidine-3-carboxylate

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